Cas no 90677-06-8 (Acetic acid, (pentylthio)-, ethyl ester)

Acetic acid, (pentylthio)-, ethyl ester structure
90677-06-8 structure
Product Name:Acetic acid, (pentylthio)-, ethyl ester
CAS No:90677-06-8
MF:C9H18O2S
MW:190.303021907806
CID:749722
PubChem ID:71327549
Update Time:2025-04-19

Acetic acid, (pentylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (pentylthio)-, ethyl ester
    • ethyl 2-pentylsulfanylacetate
    • DTXSID10756607
    • 90677-06-8
    • SCHEMBL11328942
    • Ethyl (pentylsulfanyl)acetate
    • Inchi: 1S/C9H18O2S/c1-3-5-6-7-12-8-9(10)11-4-2/h3-8H2,1-2H3
    • InChI Key: OJELASNXRATNRB-UHFFFAOYSA-N
    • SMILES: S(CC(=O)OCC)CCCCC

Computed Properties

  • Exact Mass: 190.10275099g/mol
  • Monoisotopic Mass: 190.10275099g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 8
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 51.6Ų
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